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Introduction
N-nitroso-desmethyl-cyclobenzaprine is a nitrosamine drug substance-related impurity

(NDSRI) that can potentially form in pharmaceutical products containing cyclobenzaprine.

Nitrosamine impurities are a class of compounds that are of significant concern due to their

potential carcinogenic properties. This document provides a comprehensive risk assessment

overview, including toxicological data, and detailed protocols for the analytical determination

and toxicological evaluation of N-nitroso-desmethyl-cyclobenzaprine. These notes are

intended to guide researchers, scientists, and drug development professionals in managing the

risks associated with this impurity.

Risk Assessment Summary
N-nitroso-desmethyl-cyclobenzaprine is classified as a Potency Category 1 nitrosamine

impurity according to the US FDA's Carcinogenic Potency Categorization Approach (CPCA).[1]
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[2][3][4][5] This classification places it in the highest risk category for carcinogenic potential

among nitrosamines. Consequently, a stringent acceptable intake (AI) limit has been

established to ensure patient safety. The primary mechanism of toxicity for nitrosamines

involves metabolic activation by cytochrome P450 enzymes to form reactive electrophilic

species that can alkylate DNA, leading to mutations and potentially initiating carcinogenesis.[6]

[7]

Formation: This impurity can form during the synthesis of the active pharmaceutical ingredient

(API), in the final drug product formulation, or during storage if sources of nitrites and the

secondary amine precursor (desmethyl-cyclobenzaprine) are present under favorable

conditions.[8]

Regulatory Landscape: Global regulatory agencies, including the US FDA and the European

Medicines Agency (EMA), have issued guidance documents emphasizing the need for

manufacturers to conduct risk assessments for nitrosamine impurities in all pharmaceutical

products.[9][10][11][12] Where a risk is identified, confirmatory testing using sensitive and

validated analytical methods is required.

Quantitative Toxicological Data
Due to the limited availability of specific toxicological studies on N-nitroso-desmethyl-
cyclobenzaprine, the table below summarizes the established regulatory limit and

classification. For context, toxicological data for the parent drug, cyclobenzaprine, is also

provided.

Table 1: Toxicological and Regulatory Data for N-nitroso-desmethyl-cyclobenzaprine
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Parameter Value Reference

N-nitroso-desmethyl-

cyclobenzaprine

Acceptable Intake (AI) Limit 26.5 ng/day [8][13][14]

Carcinogenic Potency

Category
Category 1 (Highest Potency) [8][14]

Oral LD50 (Rodent) Data not available

No-Observed-Adverse-Effect-

Level (NOAEL)
Data not available

Cyclobenzaprine (Parent Drug)

Oral LD50 (Mouse) Approximately 338 mg/kg

Oral LD50 (Rat) Approximately 425 mg/kg

Experimental Protocols
Analytical Detection: LC-MS/MS Method for
Quantification
This protocol describes a representative Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS) method for the sensitive quantification of N-nitroso-desmethyl-cyclobenzaprine
in pharmaceutical drug substances and products. This method is based on established

protocols for other nitrosamine impurities and should be validated for its intended use.[15][16]

[17]

Objective: To develop a sensitive and specific method for the quantification of N-nitroso-
desmethyl-cyclobenzaprine.

Materials:

N-nitroso-desmethyl-cyclobenzaprine reference standard

Cyclobenzaprine API or drug product
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Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate

Water (ultrapure)

LC-MS/MS system with an electrospray ionization (ESI) source

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid and 5 mM Ammonium Formate in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile/Methanol (50:50, v/v)

Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial

conditions.

Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL

Mass Spectrometry Conditions (Multiple Reaction Monitoring - MRM):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Precursor Ion (Q1): [M+H]+ for N-nitroso-desmethyl-cyclobenzaprine (m/z 291.1)

Product Ions (Q3): To be determined by infusion of the reference standard. At least two

product ions should be monitored for confirmation.

Collision Energy and other MS parameters: Optimize for maximum sensitivity and specificity.
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Sample Preparation:

Accurately weigh and dissolve the cyclobenzaprine API or powdered drug product in a

suitable solvent (e.g., methanol or a mixture of methanol and water).

The final concentration should be such that the expected level of the impurity falls within the

calibration curve range.

Vortex and sonicate to ensure complete dissolution.

Centrifuge or filter the sample to remove any undissolved excipients.

Dilute the supernatant/filtrate as necessary before injection.

Calibration and Quantification:

Prepare a stock solution of the N-nitroso-desmethyl-cyclobenzaprine reference standard.

Perform serial dilutions to prepare a series of calibration standards in the expected

concentration range (e.g., 0.05 to 50 ng/mL).

Construct a calibration curve by plotting the peak area against the concentration of the

standards.

Quantify the amount of N-nitroso-desmethyl-cyclobenzaprine in the sample by comparing

its peak area to the calibration curve.

Genotoxicity Assessment: Bacterial Reverse Mutation
(Ames) Test
This protocol is based on the OECD Guideline for the Testing of Chemicals, No. 471.[18][19]

[20][21][22] For nitrosamines, enhanced testing conditions are recommended.

Objective: To evaluate the mutagenic potential of N-nitroso-desmethyl-cyclobenzaprine by

its ability to induce reverse mutations in amino acid-requiring strains of Salmonella typhimurium

and Escherichia coli.

Materials:
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Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537)

Escherichia coli strain (WP2 uvrA)

N-nitroso-desmethyl-cyclobenzaprine

Liver S9 fraction from Aroclor 1254-induced rats or hamsters for metabolic activation

Cofactor solution (NADP, G6P)

Minimal glucose agar plates

Top agar

Positive and negative controls

Procedure:

Dose Range Finding: Perform a preliminary experiment to determine the appropriate

concentration range of the test substance. The highest concentration should not be cytotoxic.

Main Experiment (with and without S9 activation): a. Prepare fresh bacterial cultures. b. For

the assay with metabolic activation, prepare the S9 mix containing the S9 fraction and

cofactor solution. c. In separate tubes, add the test substance at various concentrations, the

bacterial culture, and either buffer (for the non-activated assay) or the S9 mix. d. Pre-

incubate the mixture at 37°C for 20-30 minutes. e. Add molten top agar to each tube, mix,

and pour onto minimal glucose agar plates. f. Incubate the plates at 37°C for 48-72 hours.

Scoring: Count the number of revertant colonies on each plate.

Data Analysis: A positive result is indicated by a concentration-dependent increase in the

number of revertant colonies and/or a reproducible increase at one or more concentrations,

as compared to the negative control.

Genotoxicity Assessment: In Vitro Mammalian Cell
Micronucleus Test
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This protocol is based on the OECD Guideline for the Testing of Chemicals, No. 487.[23][24]

[25][26][27]

Objective: To assess the clastogenic and aneugenic potential of N-nitroso-desmethyl-
cyclobenzaprine in cultured mammalian cells by measuring the frequency of micronuclei.

Materials:

Mammalian cell line (e.g., human peripheral blood lymphocytes, TK6, or CHO cells)

N-nitroso-desmethyl-cyclobenzaprine

Liver S9 fraction for metabolic activation (if required)

Culture medium and supplements

Cytochalasin B (to block cytokinesis)

Fixative (e.g., methanol:acetic acid)

Staining solution (e.g., Giemsa or a fluorescent DNA stain)

Positive and negative controls

Procedure:

Cell Culture and Treatment: a. Culture the cells to an appropriate density. b. Treat the cells

with various concentrations of N-nitroso-desmethyl-cyclobenzaprine, with and without

metabolic activation (S9). c. Include positive and negative controls in parallel.

Cytokinesis Block: Add Cytochalasin B to the culture medium to allow for the accumulation of

binucleated cells. The timing of addition and the duration of treatment will depend on the cell

cycle length.

Harvesting and Slide Preparation: a. Harvest the cells by centrifugation. b. Treat with a

hypotonic solution. c. Fix the cells using a suitable fixative. d. Drop the cell suspension onto

clean microscope slides and allow to air dry.
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Staining and Scoring: a. Stain the slides with a DNA-specific stain. b. Score at least 2000

binucleated cells per concentration for the presence of micronuclei.

Data Analysis: A positive result is characterized by a significant, dose-dependent increase in

the frequency of micronucleated cells. Cytotoxicity should also be assessed.

Carcinogenicity Assessment: Rodent Carcinogenicity
Study
This protocol is a general guideline based on the principles outlined in the ICH S1B(R1)

guideline.[9][10][28]

Objective: To evaluate the carcinogenic potential of N-nitroso-desmethyl-cyclobenzaprine
following long-term administration to rodents.

Animals:

Two rodent species (e.g., rats and mice). The use of a transgenic mouse model (e.g., rasH2)

for a shorter duration study (6 months) may be considered.

Study Design:

Dose Selection: Based on data from sub-chronic toxicity studies, select at least three dose

levels plus a concurrent control group. The highest dose should be the maximum tolerated

dose (MTD) or a limit dose.

Administration: Administer N-nitroso-desmethyl-cyclobenzaprine to the animals daily for

the majority of their lifespan (e.g., 24 months for rats, 18-24 months for mice). The route of

administration should be relevant to human exposure (typically oral).

In-life Observations: Conduct regular clinical observations, body weight measurements, and

food consumption monitoring.

Terminal Procedures: a. At the end of the study, perform a complete necropsy on all animals.

b. Collect a comprehensive set of tissues and organs. c. Preserve tissues in a suitable

fixative.
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Histopathology: Conduct a thorough histopathological examination of the collected tissues

from all animals in the control and high-dose groups. Tissues from the lower dose groups

should be examined as necessary.

Data Analysis: Statistically analyze the incidence of tumors in the treated groups compared

to the control group.
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Caption: Risk assessment workflow for N-nitroso-desmethyl-cyclobenzaprine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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